Cas no 59477-70-2 (Cyclohexanamine, 3-ethoxy-4-methyl-)

• Product Name: Cyclohexanamine, 3-ethoxy-4-methyl-
• CAS No: 59477-70-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 950198
• PubChem ID: 21566325
• Update Time: 2025-04-19

Cyclohexanamine, 3-ethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3-ethoxy-4-methyl-
• YORNKGLZYFTHGX-UHFFFAOYSA-N
• DB-326122
• SCHEMBL11815766
• 59477-70-2
• 3-ethoxy-4-methyl-cyclohexylamine
• Cyclohexanamine, 3-ethoxy-4-methyl-

• Inchi： 1S/C9H19NO/c1-3-11-9-6-8(10)5-4-7(9)2/h7-9H,3-6,10H2,1-2H3
• InChI Key： YORNKGLZYFTHGX-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(CCC1C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų